Cas no 1142-27-4 (Sulfamic acid,N,N-dimethyl-, 4-nitrophenyl ester)

• Product Name: Sulfamic acid,N,N-dimethyl-, 4-nitrophenyl ester
• CAS No: 1142-27-4
• MF: C₈H₁₀N₂O₅S
• MW: 246.240400791168
• CID: 213438
• PubChem ID: 70833
• Update Time: 2025-04-19

Sulfamic acid,N,N-dimethyl-, 4-nitrophenyl ester Chemical and Physical Properties

Names and Identifiers

• Sulfamic acid,N,N-dimethyl-, 4-nitrophenyl ester
• p-nitrophenyl dimethylsulphamate
• 4-nitrophenyl dimethylsulfamate
• (4-Nitrophenyl)n,N-dimethylsulfamate
• EINECS 214-533-3
• 1142-27-4
• DTXSID00921302
• SCHEMBL14596896
• NS00044676
• (4-nitrophenyl) N,N-dimethylsulfamate
• p-nitrophenyl dimethylsulfamate
• AKOS000597690
• CHEBI:51875
• Q27122895

• Inchi： 1S/C8H10N2O5S/c1-9(2)16(13,14)15-8-5-3-7(4-6-8)10(11)12/h3-6H,1-2H3
• InChI Key： ABMFUZRWANUQNU-UHFFFAOYSA-N
• SMILES： S(N(C)C)(=O)(=O)OC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 246.0311
• Monoisotopic Mass: 246.031042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.3
• Topological Polar Surface Area: 101

Experimental Properties

• Density: 1.447
• Boiling Point: 377.4°Cat760mmHg
• Flash Point: 182°C
• Refractive Index: 1.578
• PSA: 89.75